Cas no 514801-09-3 (3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine)

• Product name: 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
• CAS No: 514801-09-3
• MF: C₁₃H₁₇N₃
• MW: 215.29418
• MDL: MFCD02055797
• CID: 1074742
• PubChem ID: 574226

3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine
• 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazole-4-ylamine
• AC1LCCF1
• AK-968
• ALBB-002143
• CTK6C2054
• MolPort-000-164-227
• Oprea1_146282
• 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine(SALTDATA: FREE)
• 3,5-dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-ylamine
• 3,5-dimethyl-1-[(2-methylphenyl)methyl]-1h-pyrazol-4-amine
• RIOFETMIRODWFS-UHFFFAOYSA-N
• MFCD02055797
• CS-0281928
• 514801-09-3
• Pyrazol-4-amine, 3,5-dimethyl-1-(2-methylbenzyl)-
• DTXSID10341592
• SCHEMBL16832633
• 3,5-dimethyl-1-[(2-methylphenyl)methyl]pyrazol-4-amine
• AK-968/41018311
• EN300-227657
• 3,5-Dimethyl-1-(2-methyl-benzyl)-1H-pyrazol-4-ylamine
• STK348678
• BBL016115
• DB-424263
• 3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine #
• AKOS000220136
• 3,5-Dimethyl-1-(o-tolylmethyl)pyrazol-4-amine
• VS-05148

• MDL： MFCD02055797
• Inchi： InChI=1S/C13H17N3/c1-9-6-4-5-7-12(9)8-16-11(3)13(14)10(2)15-16/h4-7H,8,14H2,1-3H3
• InChI Key： RIOFETMIRODWFS-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1CN2C(=C(C(=N2)C)N)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 389.9±30.0 °C at 760 mmHg
• Flash Point: 189.6±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,5-Dimethyl-1-(2-methylbenzyl)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)